Cas no 21155-37-3 (Benzenamine, 4,4'-methylenebis[2,6-dibromo-)

• Product Name: Benzenamine, 4,4'-methylenebis[2,6-dibromo-
• CAS No: 21155-37-3
• MF: C₁₃H₁₀Br₄N₂
• MW: 513.847899913788
• CID: 238852
• PubChem ID: 10874935
• Update Time: 2025-04-19

Benzenamine, 4,4'-methylenebis[2,6-dibromo- Chemical and Physical Properties

Names and Identifiers

• 21155-37-3
• MNTMJNPPGNMEME-UHFFFAOYSA-N
• bis(3,5-dibromo-4-aminophenyl)methane
• Benzenamine, 4,4'-methylenebis[2,6-dibromo-
• SCHEMBL5981517

• Inchi： 1S/C13H10Br4N2/c14-8-2-6(3-9(15)12(8)18)1-7-4-10(16)13(19)11(17)5-7/h2-5H,1,18-19H2
• InChI Key： MNTMJNPPGNMEME-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC1C=C(C(=C(C=1)Br)N)Br)Br)N

Computed Properties

• Exact Mass: 509.7577
• Monoisotopic Mass: 509.75775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04